Cas no 936497-95-9 (4-CHLORO-5,8-DIFLUORO-QUINOLINE-3-CARBONITRILE)

• Product Name: 4-CHLORO-5,8-DIFLUORO-QUINOLINE-3-CARBONITRILE
• CAS No: 936497-95-9
• MF: C₁₀H₃ClF₂N₂
• MW: 224.594027757645
• CID: 3159862
• PubChem ID: 24708460
• Update Time: 2025-06-09

4-CHLORO-5,8-DIFLUORO-QUINOLINE-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-5,8-DIFLUORO-QUINOLINE-3-CARBONITRILE
• SB69821
• DTXSID101252097
• EN300-49772
• AKOS000193608
• 4-chloro-5,8-difluoroquinoline-3-carbonitrile
• 4-Chloro-5,8-difluoro-3-quinolinecarbonitrile
• MFCD09261371
• 936497-95-9
• AS-37330
• CS-0098335
• LMB49795

• MDL： MFCD09261371
• Inchi： 1S/C10H3ClF2N2/c11-9-5(3-14)4-15-10-7(13)2-1-6(12)8(9)10/h1-2,4H
• InChI Key： SAOAHJVPSRSWBU-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C(=CC=C(C2=1)F)F

Computed Properties

• Exact Mass: 223.9952821g/mol
• Monoisotopic Mass: 223.9952821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7Ų

Additional information on 4-CHLORO-5,8-DIFLUORO-QUINOLINE-3-CARBONITRILE

4-CHLORO-5,8-DIFLUORO-QUINOLINE-3-CARBONITRILE (CAS No. 936497-95-9): An Overview of Its Structure, Properties, and Applications

4-Chloro-5,8-difluoroquinoline-3-carbonitrile (CAS No. 936497-95-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive molecular structure, which includes a quinoline core with specific functional groups that confer unique chemical and biological properties. In this article, we will delve into the structure, properties, and potential applications of 4-chloro-5,8-difluoroquinoline-3-carbonitrile, highlighting its significance in recent research and development efforts.

The molecular formula of 4-chloro-5,8-difluoroquinoline-3-carbonitrile is C₁₀H₅ClF₂N₂, and its molecular weight is approximately 226.61 g/mol. The compound features a quinoline ring system with a chlorine atom at the 4-position and fluorine atoms at the 5 and 8 positions. Additionally, the presence of a cyano group at the 3-position adds to its chemical diversity and reactivity. The combination of these functional groups results in a molecule with high stability and potential for various chemical transformations.

In terms of physical properties, 4-chloro-5,8-difluoroquinoline-3-carbonitrile is typically a solid at room temperature with a melting point ranging from 110 to 115°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

The synthesis of 4-chloro-5,8-difluoroquinoline-3-carbonitrile has been reported in several studies. One common synthetic route involves the reaction of 2-chloro-3-cyanoaniline with an appropriate fluorinated ketone or aldehyde under specific conditions. This multi-step process typically includes the formation of an intermediate quinoline derivative followed by the introduction of the chlorine and fluorine substituents. The precise control of reaction conditions is crucial to achieve high yields and purity of the final product.

In recent years, 4-chloro-5,8-difluoroquinoline-3-carbonitrile has been investigated for its potential applications in medicinal chemistry. One area of interest is its use as a scaffold for the development of novel therapeutic agents. The quinoline core is known for its biological activity, particularly in antimalarial drugs such as chloroquine and hydroxychloroquine. The presence of chlorine and fluorine substituents can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design.

A study published in the Journal of Medicinal Chemistry explored the antiproliferative activity of 4-chloro-5,8-difluoroquinoline-3-carbonitrile against various cancer cell lines. The results showed that this compound exhibited significant cytotoxic effects on breast cancer cells (MCF-7) and colon cancer cells (HCT116). Further investigations revealed that the compound induced apoptosis through the activation of caspase pathways and inhibition of cell cycle progression. These findings suggest that 4-chloro-5,8-difluoroquinoline-3-carbonitrile could be a valuable lead compound for the development of anticancer drugs.

Beyond its potential as an anticancer agent, 4-chloro-5,8-difluoroquinoline-3-carbonitrile has also been studied for its antimicrobial properties. A research group at a leading pharmaceutical company evaluated the compound's activity against a panel of bacterial strains, including both Gram-positive and Gram-negative species. The results indicated that it exhibited broad-spectrum antibacterial activity with minimal inhibitory concentrations (MICs) comparable to those of established antibiotics such as ciprofloxacin and ampicillin. This suggests that 4-chloro-5,8-difluoroquinoline-3-carbonitrile could be further developed as an alternative to existing antibiotics to combat drug-resistant infections.

In addition to its therapeutic applications, 4-chloro-5,8-difluoroquinoline-3-carbonitrile has found utility in other areas of chemistry and materials science. For instance, it has been used as a building block for the synthesis of more complex molecules with unique electronic properties. A recent study published in Advanced Materials demonstrated that derivatives of this compound could be incorporated into organic semiconductors for use in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The high electron affinity and low bandgap of these materials make them promising candidates for next-generation electronic applications.

The environmental impact of chemicals is an important consideration in their development and use. Studies have shown that 4-chloro-5,8-difluoroquinoline-3-carbonitrile exhibits low toxicity to aquatic organisms when used at appropriate concentrations. However, it is essential to conduct thorough environmental risk assessments to ensure its safe handling and disposal in industrial settings.

In conclusion, 4-chloro-5,8-difluoroquinoline-3-carbonitrile (CAS No. 936497-95-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique molecular structure confers valuable chemical properties that make it suitable for various research and development efforts. As ongoing studies continue to uncover new insights into its biological activities and synthetic applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.